5-bromo-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-furamide

• IUPAC Name: 5-bromo-N-[2-(4-methoxyphenyl)benzotriazol-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H13BrN4O3/c1-25-13-5-3-12(4-6-13)23-21-14-7-2-11(10-15(14)22-23)20-18(24)16-8-9-17(19)26-16/h2-10H,1H3,(H,20,24)
• InChI Key: VRGUKEZMGRYMFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C4=CC=C(O4)Br
• Molecular Formula: C18H13BrN4O3
• Molecular Weight: 413.2 g/mol

Description

The compound “5-bromo-N-[2-(4-methoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-furamide” is a complex organic molecule that contains several functional groups including a bromine atom, a methoxyphenyl group, a benzotriazole group, and a furamide group. These functional groups could potentially give this compound interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzotriazole group could potentially make the compound aromatic, contributing to its stability.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the bromine atom could potentially be replaced in a substitution reaction, and the amide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, its solubility could be affected by the polar amide group and the nonpolar aromatic rings.

Mechanism of Action

Without specific context, it’s hard to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

Without specific data, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.